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Compound of Interest

[1-(2-Fluorophenyl)ethyl](propan-
Compound Name:
2-yllamine

Cat. No.: B13284115

Get Quote

\ J

CAS: 68285-25-6 (S-isomer) | 74788-44-6 (Racemic) Formula:
Molecular Weight: 139.17 g/mol [1]

Executive Summary & Molecular Profile

1-(2-Fluorophenyl)ethylamine is a primary amine with a stereocenter at the benzylic (

) position. Its spectroscopic signature is defined by the interplay between the electron-
withdrawing fluorine atom (ortho-substitution) and the electron-donating amine group.

Key Analytical Challenges:
e NMR: The

F nucleus causes extensive splitting in both
H and
C spectra (

and
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), which can be mistaken for impurities if not anticipated.

» Chirality: Enantiomers are indistinguishable by standard NMR/IR unless a chiral resolving
agent or shift reagent is used. This guide focuses on the structural connectivity of the free
base.

Molecular Visualization

The following diagram outlines the numbering scheme used throughout this guide.

CB
(Methyl)

Ca
(Methine)

Click to download full resolution via product page

Caption: Connectivity map for 1-(2-Fluorophenyl)ethylamine. Note the Ortho-F substitution at
c2.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6]

NMR is the primary tool for structural validation. The presence of Fluorine-19 (

, 100% abundance) makes the carbon spectrum particularly complex due to C-F coupling.[2]
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Sample Preparation

e Solvent: Chloroform-d (

) is recommended. It minimizes exchange broadening of the amine protons compared to

or Methanol-

e Concentration: ~10-15 mg in 0.6 mL solvent.
o Reference: TMS (

0.00 ppm) or residual

(

7.26 ppm).

H NMR Analysis (400 MHz, )

The proton spectrum exhibits a characteristic aliphatic pattern and a complex aromatic region.
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Shift (

. Lo Assighment
Position Multiplicity Integral Lodi
ogic
ppm) g
Methyl ( Doublet ( Coupled to the
1.42 3H single methine
) Hz) proton.
) Variable position;
Amine ( )
~1.6-2.0 Broad Singlet 2H disappears on
) shake.
Methine ( Quartet ( Deshielded by N
4.45 1H and the aromatic
) Hz) ring.
Complex due to
Aromatic 6.95 - 7.50 Multiplets 4H H-H and H-F

coupling.

Detailed Aromatic Assignment:
e The proton at C3 (ortho to F) and C6 (ortho to alkyl) appear distinct from C4/C5.
o H3 often appears as a triplet-like multiplet due to coupling with F and H4.

» H6 (closest to the chiral center) is typically the most deshielded aromatic proton (

C NMR Analysis (100 MHz, )

This is the most definitive test. The Fluorine atom splits the carbon signals into doublets. The
magnitude of the coupling constant (

) indicates the distance from the fluorine.
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Shift (
Carbon (Hz) Splitting Interpretation
ppm)

Too far from F to

(Methyl) 23.5 0 Singlet couple
significantly.
Through-space

(Methine) 46.5 ~2-3 Doublet (weak) or 4-bond
coupling.
: Huge coupling,

2 1605 ~245 Doublet diagnostic of C-F
bond.

C1 (Ipso) 131.0 ~15 Doublet - Geminal
coupling.

C3 1155 ~22 Doublet : Geminal
coupling.

C4 128.5 ~8 Doublet : Vicinal
coupling.
: Long-range

© 124.2 -3 Doublet (often appears
as singlet).

C6 127.0 ~4-5 Doublet - Vicinal
coupling.

Note: Chemical shifts are approximate and may vary by +1 ppm depending on concentration.

F NMR

e Signal: Single peak.[3]
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e Shift:
-118 to -120 ppm (referenced to

)

o Multiplicity: Appears as a small multiplet (quartet of doublets) if proton decoupling is OFF,
due to coupling with H3, H4, H5, H6.

Mass Spectrometry (MS)[9][10][11]

Mass spectrometry confirms the molecular weight and provides structural evidence through
fragmentation.

Method: GC-MS (Electron Impact, 70 eV) or ESI-MS.

Fragmentation Pathway (El)

For alpha-methylbenzylamines, the dominant fragmentation is

-cleavage.
e Molecular lon (

):

139 (Visible, usually weak to medium intensity).
o Base Peak (

):

124.

o Mechanism: Loss of the methyl radical (

).

o Reasoning: The resulting iminium ion is stabilized by conjugation with the aromatic ring
(benzylic stabilization).
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¢ Minor Fragment:
122 (Loss of
).
e Tropylium lon Analog:

109 (Fluorotropylium,

).

Molecular lon (M+)
m/z 139

[Ar-CH(NH2)-CH3]+.

CH3- (Alpha Cleavage)

ERED [PEEl Methyl Radical
m/z 124 (CH3)
[Ar-CH=NH2]+
NH3 / Rearrangement

Fluoro-Tropylium

m/z 109
[C7THEF]+

Click to download full resolution via product page

Caption: Primary EI fragmentation pathway. The formation of the resonance-stabilized iminium
ion (m/z 124) is the dominant event.

Infrared (IR) Spectroscopy

IR is used primarily to confirm the presence of the amine and the fluorine substituent.

Sampling: ATR (Attenuated Total Reflectance) on neat liquid/oil.
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Wavenumber (

Assignment Description

)
Weak doublet (primary amine).

3350 - 3280 N-H Stretch _
Often broad due to H-bonding.
Aliphatic methyl/methine

2960 - 2850 C-H Stretch
stretches.

1580 - 1600 C=C Aromatic Ring breathing modes.

1480 - 1450 C-H Bend Methylene/Methyl scissoring.
Diagnostic. Strong, sharp band

1220 - 1250 C-F Stretch

typical of aryl fluorides.

Out-of-plane (OOP) bending
750 - 760 Ortho-Subst. characteristic of 1,2-

disubstitution.

Quality Control & Impurity Profiling

When analyzing synthesized or purchased batches, look for these common impurities:
o Starting Material (2-Fluoroacetophenone):

o IR: Look for strong Carbonyl (C=0) stretch at ~1680-1690

o NMR: Methyl singlet shifts downfield to ~2.6 ppm (acetyl group).
e Solvents:

o Ethyl Acetate: Singlet at 2.05 ppm, Quartet at 4.12 ppm.

o Ethanol: Triplet at 1.25 ppm, Quartet at 3.72 ppm.

e Carbonate Salts:
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o Amines absorb atmospheric

. Look for a broad peak in IR at ~1650

(carbamate) or cloudiness in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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